Cas no 2229326-21-8 (tert-butyl N-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-oxoethyl-N-methylcarbamate)

• Product Name: tert-butyl N-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-oxoethyl-N-methylcarbamate
• CAS No: 2229326-21-8
• MF: C₁₇H₂₃NO₄
• MW: 305.36882519722
• CID: 6000349
• PubChem ID: 165621091
• Update Time: 2025-11-01

tert-butyl N-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-oxoethyl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-oxoethyl-N-methylcarbamate
• EN300-1885512
• 2229326-21-8
• tert-butyl N-[1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-oxoethyl]-N-methylcarbamate

• Inchi： 1S/C17H23NO4/c1-17(2,3)22-16(20)18(4)14(10-19)13-9-12-7-5-6-8-15(12)21-11-13/h5-8,10,13-14H,9,11H2,1-4H3
• InChI Key： QBWNPLIEQALFJG-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2CC(C1)C(C=O)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 305.16270821g/mol
• Monoisotopic Mass: 305.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 55.8Ų

Additional information on tert-butyl N-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-oxoethyl-N-methylcarbamate

tert-butyl N-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-oxoethyl-N-methylcarbamate: A Comprehensive Overview

The compound with CAS No. 2229326-21-8, commonly referred to as tert-butyl N-1-(3,4-dihydro-2H-1-benzopyran-3-yl)-2-oxoethyl-N-methylcarbamate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in medicine as active pharmaceutical ingredients (APIs). The structure of this molecule is characterized by a tert-butyl group, a benzopyran ring system, and a carbamate functional group, making it a versatile compound with unique properties.

Recent studies have highlighted the importance of tert-butyl N-methylcarbamate derivatives in drug design, particularly in the development of new therapeutic agents. The benzopyran ring system in this compound is known for its ability to interact with various biological targets, such as enzymes and receptors, making it a valuable scaffold for medicinal chemistry. Researchers have explored the potential of this compound in treating neurodegenerative diseases, inflammation, and cancer. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that analogs of this compound exhibit potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response.

The synthesis of tert-butyl N-(3,4-dihydro-2H-benzopyran) derivatives has been optimized using modern organic synthesis techniques. These methods include multi-component reactions, catalytic asymmetric synthesis, and microwave-assisted synthesis, which have significantly improved the yield and purity of the compound. The use of green chemistry principles in these synthetic routes has also been emphasized to minimize environmental impact and enhance sustainability.

In terms of physical properties, tert-butyl N-methylcarbamate derivatives are typically solids at room temperature with a melting point ranging from 80°C to 100°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and acetonitrile. These properties make it suitable for formulation into various drug delivery systems, including tablets, capsules, and injectables.

One of the most promising applications of this compound lies in its potential as a neuroprotective agent. Preclinical studies have shown that it can cross the blood-brain barrier effectively and exert protective effects against oxidative stress and neuronal damage. This makes it a strong candidate for the treatment of neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Additionally, its ability to modulate cellular signaling pathways has opened new avenues for its use in cancer therapy.

The structural versatility of tert-butyl N-(benzopyran) derivatives allows for extensive chemical modifications to enhance their pharmacokinetic properties. For example, researchers have explored the addition of hydroxyl groups or methoxy substituents to improve bioavailability and reduce toxicity. These modifications have led to the development of second-generation compounds with enhanced efficacy and reduced side effects.

In conclusion, tert-butyl N-(3,4-dihydrobenzopyran) derivatives represent a significant advancement in organic chemistry and pharmacology. With ongoing research into their biological activities and therapeutic potential, this compound is poised to play a critical role in the development of new drugs for treating a wide range of diseases. As technology continues to evolve, we can expect further innovations in the synthesis and application of this versatile molecule.